4'-Azetidinomethyl-2,4-dimethylbenzophenone

• IUPAC Name: [4-(azetidin-1-ylmethyl)phenyl]-(2,4-dimethylphenyl)methanone
• InChI: InChI=1S/C19H21NO/c1-14-4-9-18(15(2)12-14)19(21)17-7-5-16(6-8-17)13-20-10-3-11-20/h4-9,12H,3,10-11,13H2,1-2H3
• InChI Key: NPYKQYXLLGYEQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=CC=C(C=C2)CN3CCC3)C
• Molecular Formula: C19H21NO
• DSSTOX Substance ID: DTXSID60642804
• Molecular Weight: 279.4 g/mol
• CAS RN: 898756-61-1

Description

4'-Azetidinomethyl-2,4-dimethylbenzophenone, also known as ADMB, is a synthetic organic compound with a wide range of applications in the scientific world. It is a colorless crystalline solid that has a molecular weight of 284.37 g/mol and a melting point of 127-128°C. ADMB is a highly versatile compound that can be used in various fields of research, such as organic synthesis, biochemistry, pharmacology, and materials science.

Scientific Research Applications

Synthesis and Chemical Reactivity

• Novel Synthesis Techniques : Research into the synthesis of azetidinones and their derivatives, including those with dimethylbenzophenone structures, showcases advanced methodologies for creating complex molecules. For instance, the Lewis acid-mediated reaction of acyldiazo compounds with 4-acetoxyazetidin-2-ones highlights innovative approaches to synthesizing 4-(2-oxoethylidene)azetidin-2-ones, revealing excellent Z diastereoselection and potential for further chemical modifications (Cainelli, Giacomini, Galletti, & Quintavalla, 2003).

Biological Activities

• Antimicrobial and Antitumor Applications : The synthesis and evaluation of azetidinones for antimicrobial activities indicate their potential as novel antibacterial agents. This is exemplified by studies on novel 4-[4-(3-chloro-2oxo-4-substituted-phenylazetidin-1-yl)phenylamino]-1,2-dihydro-2,3-dimethyl-1-phenylpyrazole-5-ones, showing significant activity against various microorganisms (Yadav, Shukla, Sahu, & Sahu, 2012). Additionally, derivatives of azetidin-2-ones have been explored for their tubulin-targeting antitumor properties, contributing to the development of potential cancer therapies (Greene et al., 2016).

Material Science and Nonlinear Optical Properties

• Hyperbranched Polymers : Research into hyperbranched polymers with nonlinear optical properties introduces azetidine derivatives as core components, showcasing the application of such compounds in materials science. The synthesis of hyperbranched polymeric structures using azetidin-2,4-dione demonstrates the versatility of these compounds in creating materials with desirable optical characteristics (Chang, Chao, Yang, Dai, & Jeng, 2007).